Cas no 1158093-68-5 (3-(2,2-dimethylmorpholin-4-yl)-N'-hydroxy-3-oxopropanimidamide)

• Product Name: 3-(2,2-dimethylmorpholin-4-yl)-N'-hydroxy-3-oxopropanimidamide
• CAS No: 1158093-68-5
• MF: C₉H₁₇N₃O₃
• MW: 215.249582052231
• CID: 5176825
• PubChem ID: 43593166
• Update Time: 2026-03-05

3-(2,2-dimethylmorpholin-4-yl)-N'-hydroxy-3-oxopropanimidamide Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-dimethylmorpholin-4-yl)-N'-hydroxy-3-oxopropanimidamide
• Z432636334
• 4-Morpholinepropanimidamide, N-hydroxy-2,2-dimethyl-β-oxo-

• Inchi： 1S/C9H17N3O3/c1-9(2)6-12(3-4-15-9)8(13)5-7(10)11-14/h14H,3-6H2,1-2H3,(H2,10,11)
• InChI Key： GRIYNDUBXZGLLF-UHFFFAOYSA-N
• SMILES： O1CCN(C(C/C(=N/O)/N)=O)CC1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 276
• XLogP3: -0.7
• Topological Polar Surface Area: 88.2

Additional information on 3-(2,2-dimethylmorpholin-4-yl)-N'-hydroxy-3-oxopropanimidamide

Recent Advances in the Study of 3-(2,2-Dimethylmorpholin-4-yl)-N'-hydroxy-3-oxopropanimidamide (CAS: 1158093-68-5)

The compound 3-(2,2-dimethylmorpholin-4-yl)-N'-hydroxy-3-oxopropanimidamide (CAS: 1158093-68-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique morpholine and hydroxyiminoamide functional groups, has been investigated for its role as a selective inhibitor of key enzymatic targets involved in inflammatory and oncogenic pathways. Recent studies have highlighted its promising pharmacokinetic properties and mechanism of action, positioning it as a candidate for further drug development.

One of the most notable findings in recent research is the compound's ability to act as a potent hydroxamic acid-based inhibitor of histone deacetylases (HDACs). HDACs play a critical role in epigenetic regulation, and their dysregulation is associated with various cancers and inflammatory diseases. In vitro and in vivo studies have demonstrated that 3-(2,2-dimethylmorpholin-4-yl)-N'-hydroxy-3-oxopropanimidamide exhibits high selectivity for HDAC6, an isoform implicated in tumor progression and immune response modulation. This selectivity is attributed to the compound's unique structural features, which allow it to fit snugly into the HDAC6 active site while minimizing off-target effects.

Further investigations have explored the compound's potential in combination therapies. For instance, synergistic effects have been observed when 3-(2,2-dimethylmorpholin-4-yl)-N'-hydroxy-3-oxopropanimidamide is co-administered with standard chemotherapeutic agents, enhancing their efficacy in resistant cancer cell lines. Mechanistic studies suggest that this synergy arises from the compound's ability to disrupt protein degradation pathways and sensitize cancer cells to apoptosis. These findings underscore its potential as an adjunct therapy in oncology.

In addition to its anticancer properties, recent research has also delved into the compound's anti-inflammatory effects. Preclinical models of autoimmune diseases, such as rheumatoid arthritis and multiple sclerosis, have shown significant reduction in disease progression upon treatment with 3-(2,2-dimethylmorpholin-4-yl)-N'-hydroxy-3-oxopropanimidamide. The compound's ability to modulate cytokine production and immune cell activation has been identified as a key mechanism underlying these effects. Researchers are now exploring its potential in treating chronic inflammatory conditions with unmet medical needs.

Despite these promising results, challenges remain in the clinical translation of 3-(2,2-dimethylmorpholin-4-yl)-N'-hydroxy-3-oxopropanimidamide. Pharmacokinetic studies indicate that while the compound exhibits favorable bioavailability, its metabolic stability and half-life may require optimization for therapeutic use. Ongoing research is focused on structural modifications to improve these properties without compromising its inhibitory activity. Additionally, toxicological assessments are underway to ensure its safety profile meets regulatory standards.

In conclusion, 3-(2,2-dimethylmorpholin-4-yl)-N'-hydroxy-3-oxopropanimidamide (CAS: 1158093-68-5) represents a promising scaffold for the development of novel therapeutics targeting HDAC6 and related pathways. Its dual potential in oncology and immunology highlights its versatility, and ongoing research efforts aim to address the remaining challenges in its development. As the field advances, this compound may pave the way for new treatment strategies in precision medicine.